Cas no 2387585-22-8 ((1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid)

• Product Name: (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid
• CAS No: 2387585-22-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5294337
• Update Time: 2025-05-19

(1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2,3-dicarboxylic acid, 2-methyl ester, (1R,2R,3S)-
• (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid

• Inchi： 1S/C12H14O4/c1-16-11(15)9-7-3-2-6(8(9)10(13)14)12(7)4-5-12/h2-3,6-9H,4-5H2,1H3,(H,13,14)/t6?,7-,8+,9-/m1/s1
• InChI Key： DOCTYGRGGTZHAB-XWKBEBHTSA-N
• SMILES： [C@@]12([H])C3(CC3)C(C=C1)[C@H](C(O)=O)[C@@H]2C(OC)=O

Additional information on (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid

Recent Advances in the Study of (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid (CAS: 2387585-22-8)

The compound (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid (CAS: 2387585-22-8) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This spirocyclic compound, with its unique structural features combining a norbornene system with a cyclopropane ring, presents intriguing possibilities for drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of inflammation and metabolic disorders.

Structural analysis of this compound reveals several pharmacologically relevant characteristics. The rigid spirocyclic framework provides conformational constraints that may enhance target binding specificity, while the carboxylic acid and methoxycarbonyl groups offer sites for further chemical modification. Density functional theory (DFT) calculations published in 2023 have provided detailed insights into the compound's electronic structure and conformational preferences, which are crucial for understanding its reactivity and potential interactions with biological targets.

Recent synthetic methodology developments have significantly improved access to this compound and its derivatives. A 2024 publication in the Journal of Medicinal Chemistry describes an optimized asymmetric synthesis route that achieves >99% ee while reducing the number of synthetic steps from previous methods. This advancement has enabled more extensive structure-activity relationship (SAR) studies, leading to the identification of several analogs with improved pharmacological profiles.

Biological evaluation of this compound class has yielded promising results. In vitro studies demonstrate selective inhibition of certain protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Particularly noteworthy is the compound's ability to modulate the NLRP3 inflammasome, as reported in a 2023 Nature Chemical Biology paper. This mechanism has attracted attention for potential applications in treating inflammatory diseases while potentially avoiding the immunosuppressive effects of current therapies.

Pharmacokinetic studies of (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid and its derivatives have shown generally favorable properties, including reasonable metabolic stability and oral bioavailability in rodent models. However, challenges remain in optimizing brain penetration for potential CNS applications, as the carboxylic acid moiety tends to limit blood-brain barrier permeability. Recent prodrug strategies have shown promise in addressing this limitation.

The compound's potential extends beyond therapeutic applications. Recent work has explored its use as a chiral auxiliary in asymmetric synthesis and as a scaffold for developing molecular probes. Its rigid structure and functional group handles make it particularly suitable for these applications, as demonstrated in several 2024 publications in chemical biology journals.

Future research directions are likely to focus on further optimizing the pharmacological profile of this compound class, particularly with regard to selectivity and pharmacokinetic properties. The unique spirocyclic structure continues to offer opportunities for novel drug discovery, and ongoing studies are exploring its potential in additional therapeutic areas beyond inflammation, including oncology and neurodegenerative diseases. As synthetic methods continue to improve and biological understanding deepens, (1R,2R,3S)-3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid and its derivatives are poised to make significant contributions to pharmaceutical development in the coming years.